Cas no 4333-62-4 (1,3-dimethylimidazol-1-ium;iodide)

• Product Name: 1,3-dimethylimidazol-1-ium;iodide
• CAS No: 4333-62-4
• MF: C₅H₉IN₂
• MW: 224.042833089828
• MDL: MFCD00159685
• CID: 44951
• PubChem ID: 253662213
• Update Time: 2025-07-22

1,3-dimethylimidazol-1-ium;iodide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethylimidazolium iodide
• 1,3-Dimethyl-1H-imidazol-3-ium iodide
• 1,3-dimethylimidazol-1-ium,iodide
• 1,3-dimethylimidazolium-2-ylidene iodide
• 1-methyl-3-methylimidazolium iodide
• 1-Methylimidazole methiodide
• IMIDAZOLIUM,1,3-DIMETHYL-,IODIDE
• 1,3-dimethylimidazol-1-ium iodide
• 1,3-Dimethylimidazoliumiodide
• 1,3-Dimethyl-3-imidazolium Iodide
• AK155510
• IMIDAZOLIUM, 1,3-DIMETHYL-, IODIDE
• 1H-Imidazolium, 1,3-dimethyl-, iodide (9CI)
• C5H9IN2
• KSC587E6H
• EOS517
• 1,3-dimethyl imidazolium iodide
• ARSMIBSHEYKMJT-UHFFFAOYSA-M
• NSC114468
• A
• SB21851
• N
• 1,3-dimethylimidazol-1-ium;iodide
• DTXSID40962991
• FT-0600272
• D4654
• CHEBI:61324
• AKOS015964830
• 1,3-dimethyl-1H-imidazol-3-iumiodide
• A6988
• MFCD00159685
• SCHEMBL359425
• NSC 114468
• CS-0038445
• Q27131032
• CHEMBL1214173
• SY039191
• AS-19711
• 4333-62-4
• NSC-114468
• 1H-Imidazolium, 1,3-dimethyl-, iodide
• DTXCID601390763
• DB-005064

• MDL： MFCD00159685
• Inchi： 1S/C5H9N2.HI/c1-6-3-4-7(2)5-6;/h3-5H,1-2H3;1H/q+1;/p-1
• InChI Key： ARSMIBSHEYKMJT-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=CN(C)C=1

Computed Properties

• Exact Mass: 223.98100
• Monoisotopic Mass: 223.981041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 55.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Melting Point: 84.0 to 89.0 deg-C
• PSA: 8.81000
• LogP: -3.14640
• λmax: 226(lit.)

1,3-dimethylimidazol-1-ium;iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：NJ5038500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 1,3-dimethylimidazol-1-ium;iodide

Introduction to 1,3-dimethylimidazol-1-ium;iodide (CAS No. 4333-62-4)

1,3-dimethylimidazol-1-ium;iodide, with the chemical formula corresponding to its CAS number 4333-62-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This zwitterionic salt has garnered attention due to its unique structural properties and versatile applications in various scientific domains. The compound's imidazolium core, functionalized with two methyl groups at the 1 and 3 positions, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structure of 1,3-dimethylimidazol-1-ium;iodide features a positively charged imidazolium ring connected to an iodide counterion. This arrangement imparts distinct electrochemical and coordination capabilities, enabling its use in catalytic systems and as a ligand for metal complexes. Recent studies have highlighted its role in facilitating cross-coupling reactions, particularly in the pharmaceutical industry where such reactions are pivotal for constructing complex molecular architectures.

In the realm of pharmaceutical research, 1,3-dimethylimidazol-1-ium;iodide has been explored as a component in the synthesis of bioactive molecules. Its ability to act as a template or building block allows researchers to design novel heterocyclic compounds with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, showcasing its versatility in medicinal chemistry.

Moreover, the compound's chemical stability under various conditions makes it suitable for industrial applications. It has been employed in the preparation of ionic liquids, which are gaining prominence as green solvents due to their low volatility and recyclability. The iodide moiety further enhances its utility by enabling participation in nucleophilic substitution reactions, broadening its synthetic toolkit.

Recent advancements in material science have also leveraged 1,3-dimethylimidazol-1-ium;iodide for the development of advanced materials. Its incorporation into polymers and coatings has resulted in enhanced thermal stability and electrical conductivity, making it a promising candidate for use in electronic devices. The compound's ability to form stable complexes with transition metals has further expanded its applications in catalysis and material engineering.

The biological activity of 1,3-dimethylimidazol-1-ium;iodide has been a subject of extensive investigation. Studies have demonstrated its potential as an antimicrobial agent by disrupting bacterial cell membranes through interactions with lipid bilayers. Additionally, its derivatives have shown promise in inhibiting certain enzymes involved in cancer cell proliferation, highlighting its therapeutic potential. These findings underscore the importance of exploring this compound further for drug discovery initiatives.

In conclusion,1,3-dimethylimidazol-1-ium;iodide (CAS No. 4333-62-4) is a multifaceted compound with applications spanning synthetic chemistry, pharmaceuticals, material science, and biotechnology. Its unique structural features and functional properties make it a valuable asset in research and development efforts aimed at creating innovative solutions across multiple scientific disciplines.